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Compound of Interest

Compound Name: 2-Azidoethanol-d4

Cat. No.: B15621786

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Azidoethanol-d4, a deuterated analog of
the versatile bifunctional reagent 2-Azidoethanol. This document details its chemical properties,
synthesis, and applications, with a focus on its utility in research and drug development.

Core Chemical Properties

2-Azidoethanol-d4, also known as 2-azido-1,1,2,2-tetradeuterioethanol, is a stable isotope-
labeled version of 2-Azidoethanol. The replacement of four hydrogen atoms with deuterium
atoms results in a higher molecular weight, which is a key feature for its application as an
internal standard in mass spectrometry-based quantitative analysis.

Property Value

IUPAC Name 2-azido-1,1,2,2-tetradeuterioethanol
Molecular Formula C2D4HNsO

Molecular Weight 91.105 g/mol

Appearance Colorless to slightly yellow liquid (predicted)
Boiling Point ~95 °C (predicted, similar to non-deuterated)

Miscible with water and various organic solvents

Solubilit
Y (predicted)
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Synthesis of 2-Azidoethanol-d4

The synthesis of 2-Azidoethanol-d4 can be achieved through a nucleophilic substitution
reaction, adapting established protocols for the non-deuterated analog. The key is the use of a
deuterated starting material, such as Ethylene-d4 glycol.

Experimental Protocol: Synthesis from Ethylene-d4
glycol

This protocol is adapted from established methods for the synthesis of 2-Azidoethanol.
Materials:

o Ethylene-d4 glycol (HOCD2CD20OH)

Thionyl chloride (SOCI2)

Sodium azide (NaNs)

Anhydrous diethyl ether

Water

Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

o Chlorination of Ethylene-d4 glycol: In a round-bottom flask equipped with a reflux condenser
and a dropping funnel, place Ethylene-d4 glycol. Cool the flask in an ice bath. Slowly add
thionyl chloride dropwise with stirring. After the addition is complete, allow the mixture to
warm to room temperature and then heat under reflux for several hours to ensure complete
conversion to 1,2-dichloroethane-d4.

e Azidation: In a separate reaction vessel, dissolve sodium azide in water. To this solution, add
the crude 1,2-dichloroethane-d4. The reaction mixture is then heated at approximately 80°C
overnight with vigorous stirring.
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» Work-up and Purification: After cooling to room temperature, the reaction mixture is extracted
multiple times with diethyl ether. The combined organic layers are washed with brine and
dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure to
yield crude 2-Azidoethanol-d4.

 Purification: The crude product can be purified by vacuum distillation to obtain pure 2-
Azidoethanol-d4 as a colorless to slightly yellow oil.

Safety Precaution: Organic azides can be explosive, especially when heated. Handle with
appropriate safety measures in a well-ventilated fume hood.

Spectral Data (Predicted)

Due to the scarcity of published experimental data for 2-Azidoethanol-d4, the following
spectral characteristics are predicted based on the known spectra of 2-Azidoethanol and the
effects of deuterium substitution.

'H NMR Spectroscopy

In a standard 'H NMR spectrum, the signals corresponding to the ethylene backbone protons
would be absent due to the deuteration. The only observable proton signal would be from the
hydroxy! group.

Chemical Shift () Multiplicity Assignment

~2.0-3.0 ppm Singlet -OH

3C NMR Spectroscopy

The 13C NMR spectrum is expected to show two signals for the two carbon atoms. The coupling
between carbon and deuterium (C-D) will likely result in multiplets for each carbon signal.

Chemical Shift () Multiplicity Assignment
~61 ppm Multiplet CD20OH
~53 ppm Multiplet CD2Ns
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Mass Spectrometry

The mass spectrum of 2-Azidoethanol-d4 will show a molecular ion peak at m/z 91, which is 4
mass units higher than that of the non-deuterated compound. The fragmentation pattern is
expected to be similar, with characteristic losses.

mlz lon

91 M]*

63 [M - N2J*
a7 [CD2Ns]*
33 [CD20H]*

Applications in Research and Drug Development

2-Azidoethanol-d4 serves as a valuable tool in various research and development
applications, primarily leveraging its azide functionality and its nature as a stable isotope-
labeled compound.

Click Chemistry

The azide group of 2-Azidoethanol-d4 readily participates in copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) reactions, a cornerstone of "click chemistry".[1] This allows for the
efficient and specific conjugation of the deuterated azidoethanol moiety to alkyne-containing
molecules, such as proteins, nucleic acids, and small molecule drugs. The introduction of the
deuterated tag can be useful for tracking and quantification in complex biological systems.
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Reactants

2-Azidoethanol-d4
CuAAC
Alkyne-functionalized Molecule CUAAC Triazole Product

Reducing Agent (e.g., Sodium Ascorbate) MMD—» Cu(l) Catalyst

Catalyst System

Click to download full resolution via product page

Copper-catalyzed azide-alkyne cycloaddition (CuAAC) workflow.

EdU Blocking Agent in Cell Proliferation Assays

In cell proliferation assays utilizing 5-ethynyl-2'-deoxyuridine (EdU), unincorporated EdU can
lead to background signal. 2-Azidoethanol is used as a "blocker"” to react with and cap any
remaining EdU via a click reaction, thereby reducing non-specific staining. 2-Azidoethanol-d4
can be used as a mechanistic probe in these assays to study the kinetics and efficiency of the

blocking step.
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Cell Proliferation

:

EdU Incorporation into DNA

i

Fixation & Permeabilization

Bl/o,ekﬁ\g Step

Unincorporated EdU 2-Azidoethanol-d4 Click Reaction with Fluorescent Azide

Click Reaction

Blocked EdU Imaging

Click to download full resolution via product page

Workflow of an EdU cell proliferation assay with a blocking step.

Internal Standard for Mass Spectrometry

Due to its identical chemical properties to 2-Azidoethanol but distinct mass, 2-Azidoethanol-d4
is an ideal internal standard for quantitative mass spectrometry assays. It can be spiked into a
sample to accurately quantify the amount of non-deuterated 2-Azidoethanol or its derivatives,
correcting for variations in sample preparation and instrument response.

Safety and Handling

2-Azidoethanol-d4, like its non-deuterated counterpart, should be handled with care. Organic
azides are potentially explosive and should be protected from heat, shock, and friction. It is
recommended to work in a well-ventilated fume hood and wear appropriate personal protective
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equipment, including safety glasses, gloves, and a lab coat. Store in a cool, dry place away
from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15621786?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/how-is-2-azidoethanol-synthesi-id166641.html
https://www.benchchem.com/product/b15621786#what-is-2-azidoethanol-d4
https://www.benchchem.com/product/b15621786#what-is-2-azidoethanol-d4
https://www.benchchem.com/product/b15621786#what-is-2-azidoethanol-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15621786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

